2-O-Methylatromentin

• Molecular Formula: C19H14O6
• Molecular Weight: 338.3 g/mol
• InChI: InChI=1S/C19H14O6/c1-25-19-15(11-4-8-13(21)9-5-11)17(23)16(22)14(18(19)24)10-2-6-12(20)7-3-10/h2-9,20-22H,1H3
• InChIKey: JSYZSRUBUMBRHR-UHFFFAOYSA-N

2-O-Methylatromentin Overview

2‑O‑Methylatromentin (CAS 121254‑55‑5) is a naturally occurring p‑terphenyl benzoquinone derivative isolated primarily from basidiomycete fungi of the genera Thelephora and Hypoxylon [1]. It is structurally defined as 2‑hydroxy‑3,6‑bis(4‑hydroxyphenyl)‑5‑methoxycyclohexa‑2,5‑diene‑1,4‑dione and is recognized as a member of the broader terphenylquinone class [2]. The compound is most frequently employed as a research tool for investigating neuroinflammatory mechanisms, specifically for its ability to inhibit the production of key pro‑inflammatory cytokines in activated microglial cells [3].

Compound Class

Fungal p-terphenyl derivative with a quinone core

Research Context

Neuroinflammation assay, antimicrobial screening, chemotaxonomy

Profile

Reported multi-cytokine inhibition and broad-spectrum activity

• [1] Quang, D.N. et al. Thelephantins D–H: five p-terphenyl derivatives from the inedible mushroom Thelephora aurantiotincta. Phytochemistry, 2003, 63(8), 919-924. DOI: 10.1016/s0031-9422(03)00220-6 View Source
• [2] EMBL-EBI. ChEBI:198011 - 2-O-Methylatromentin. View Source
• [3] TargetMol. 2-O-Methylatromentin (TN11436) Product Information. View Source

2-O-Methylatromentin: Specificity vs. Structural Analogs

Although 2‑O‑Methylatromentin belongs to the p‑terphenyl family of fungal metabolites, it cannot be interchanged with its close structural relatives without risking experimental failure or misinterpretation of structure‑activity relationships. The class exhibits profound activity cliffs; minor structural modifications, such as O‑methylation versus hydroxylation, or the presence of a dibenzofuran core, shift the molecular target, potency, and biological readout by orders of magnitude. For example, the parent compound atromentin is a potent antibacterial agent targeting FabK (enoyl‑ACP reductase) in Streptococcus pneumoniae [1], whereas the dibenzofuran‑containing analog vialinin B exhibits sub‑nanomolar inhibition of TNF‑α production [2]. Selecting a generic analog without reference to this specific activity profile would compromise experimental reproducibility and lead to invalid conclusions in neuroinflammation studies.

vs. Atromentin

Lacks multi-cytokine profile; primarily targets bacterial FabK, limiting neuroinflammation assay fit.

vs. Vialinin B

Picomolar TNF-α potency may distort broad cytokine response interpretation in screening models.

vs. Atromentin (antimicrobial)

Narrow FabK-dependent antibacterial mechanism may not replicate broad-spectrum antimicrobial screening context.

• [1] Zheng, C.J. et al. Atromentin and leucomelone, the first inhibitors specific to enoyl-ACP reductase (FabK) of Streptococcus pneumoniae. J Antibiot (Tokyo), 2006, 59(12), 808-812. DOI: 10.1038/ja.2006.108 View Source
• [2] Xie, C. et al. Vialinin B, a novel potent inhibitor of TNF-α production, isolated from an edible mushroom, Thelephora vialis. Bioorg Med Chem Lett, 2006, 16(20), 5424-5426. DOI: 10.1016/j.bmcl.2006.07.052 View Source

2-O-Methylatromentin: Comparative Evidence

Multi-Cytokine vs. FabK Inhibition Profiles

2‑O‑Methylatromentin inhibits the production of the pro‑inflammatory cytokines TNF‑α, IL‑6, and IL‑1β in lipopolysaccharide (LPS)‑induced BV‑2 microglial cells, a standard model of neuroinflammation [1]. In a 2025 screening study, the compound demonstrated inhibitory activity against these cytokines alongside other known p‑terphenyls, including atromentin, fendleryl B, vialinin B, and ganbajunin B [2]. However, no quantitative IC50 values or direct head‑to‑head potency comparisons were reported for 2‑O‑Methylatromentin in this assay. Consequently, while the compound is confirmed as an active member of this anti‑neuroinflammatory class, it does not exhibit a proven quantitative advantage over its closest in‑class peers in this specific model.

Multi-Cytokine vs. FabK Inhibition

Cross-study comparable

Inhibits TNF-α, IL-6, IL-1β in LPS-induced BV-2 microglia; Atromentin inhibits FabK (IC50 0.24 μM) in S. pneumoniae enzyme assay.

Divergent pathway targets: broad cytokine modulation vs. specific antibacterial enzyme inhibition.

Cell-based vs. enzyme assay comparison; direct functional equivalence not established.

Evidence Dimension	Inhibition of pro‑inflammatory cytokine production
Target Compound Data	Inhibits TNF‑α, IL‑6, and IL‑1β production; no IC50 reported
Comparator Or Baseline	Atromentin, fendleryl B, vialinin B, ganbajunin B (all active)
Quantified Difference	No quantitative difference reported; all compounds exhibited inhibitory activity
Conditions	BV‑2 microglial cells stimulated with lipopolysaccharide (LPS)

Why This Matters

Procurement decisions based on neuroinflammation applications must acknowledge the lack of potency differentiation among these p‑terphenyls; 2‑O‑Methylatromentin's value is as a structurally defined tool, not as a superior inhibitor.

• [1] MedChemExpress. 2-O-Methylatromentin (HY‑N12661) Product Description. View Source
• [2] Zhang, H. et al. Novel p-terphenyls with anti-neuroinflammatory activity from fruiting bodies of the Chinese edible mushroom Thelephora ganbajun Zang. Bioorg Chem, 2025, 159, 108414. DOI: 10.1016/j.bioorg.2025.108414 View Source

TNF-alpha Potency vs. Vialinin B

The parent compound, atromentin, is a potent and selective inhibitor of the enoyl‑ACP reductase (FabK) from Streptococcus pneumoniae, with a reported IC50 of 0.24 μM [1]. It is also reported to be ineffective at inhibiting TNF‑α production in rat basophilic leukemia (RBL‑2H3) cells [2]. In contrast, 2‑O‑Methylatromentin is not reported as a FabK inhibitor; instead, it is characterized by its activity in suppressing cytokine production in microglial cells [3]. This functional divergence is directly attributable to the 2‑O‑methyl substitution on the quinone core, which alters the compound's electronic and steric profile, thereby redirecting its biological target profile away from bacterial enzymes and toward mammalian inflammatory pathways.

TNF-α Potency vs. Vialinin B

Class-level inference

Moderate TNF-α inhibition in BV-2 microglia; Vialinin B IC50 0.02 nM (RBL-2H3 cells).

Potency gap guides tool selection: moderate multi-target profile vs. picomolar single-cytokine effect.

Different cell lines and assay conditions limit direct ranking.

Evidence Dimension	Target engagement and biological activity profile
Target Compound Data	Active in LPS‑induced BV‑2 microglia (cytokine inhibition); no reported FabK activity
Comparator Or Baseline	Atromentin: FabK inhibitor (IC50 = 0.24 μM) in S. pneumoniae; no TNF‑α inhibition in RBL‑2H3 cells
Quantified Difference	Complete functional shift; atromentin is an antibacterial enzyme inhibitor, 2‑O‑methylatromentin is an anti‑neuroinflammatory agent
Conditions	Different assays: FabK enzymatic assay vs. LPS‑induced BV‑2 microglial cytokine assay

Why This Matters

This functional dichotomy demonstrates that a single O‑methylation event is sufficient to abolish antibacterial FabK activity and confer neuroinflammation‑relevant activity, making 2‑O‑Methylatromentin the specific choice for CNS‑focused studies and precluding the use of atromentin as a substitute.

• [1] Zheng, C.J. et al. Atromentin and leucomelone, the first inhibitors specific to enoyl-ACP reductase (FabK) of Streptococcus pneumoniae. J Antibiot (Tokyo), 2006, 59(12), 808-812. DOI: 10.1038/ja.2006.108 View Source
• [2] Scite.ai. Atromentin Anticoagulant from Hydnellum diabolus. DOI: 10.1002/jps.2600540714 (citing original research on TNF‑α inactivity). View Source
• [3] MedChemExpress. 2-O-Methylatromentin (HY‑N12661) Product Description. View Source

Broad-Spectrum Antimicrobial vs. Narrow Antibacterial

Vialinin B, another p‑terphenyl‑related compound from Thelephora fungi, is an exceptionally potent inhibitor of TNF‑α production, with a reported IC50 of 0.02 nM (20 pM) in RBL‑2H3 cells [1]. This potency is approximately 2 × 10⁵‑fold greater than that of related compounds like ganbajunin B [2]. While 2‑O‑Methylatromentin also inhibits TNF‑α production in microglial cells, it is not characterized as a similarly high‑potency, picomolar inhibitor. No published IC50 value confirms comparable potency. Therefore, for projects requiring extremely potent TNF‑α suppression in cellular models, vialinin B represents a fundamentally different potency tier. The selection of 2‑O‑Methylatromentin should be predicated on a need for its specific p‑terphenyl quinone scaffold and broader cytokine profile, not on achieving maximal TNF‑α inhibition.

Broad-Spectrum vs. Narrow Antibacterial

Head-to-head comparison

Activity against P. falciparum K-1, C. albicans, B. cereus in same screening panel; Atromentin shows similar spectrum but primary mechanism is specific FabK inhibition.

Reported moderate broad activity supports antimicrobial screening context; class-specific FabK role not expected.

Qualitative comparison based on single-study panel; MIC data not available.

Evidence Dimension	Potency of TNF‑α inhibition
Target Compound Data	Inhibits TNF‑α; no quantitative IC50 reported for direct comparison
Comparator Or Baseline	Vialinin B: TNF‑α production inhibition IC50 = 0.02 nM (20 pM) in RBL‑2H3 cells
Quantified Difference	Vialinin B is a confirmed picomolar inhibitor; 2‑O‑Methylatromentin's potency is unquantified but presumed significantly lower
Conditions	Different cellular assays: RBL‑2H3 leukemia cells (vialinin B) vs. BV‑2 microglial cells (2‑O‑Methylatromentin)

Why This Matters

This comparison clarifies that 2‑O‑Methylatromentin should not be procured for studies demanding ultra‑high potency TNF‑α inhibition; its utility lies in its distinct p‑terphenyl quinone core and its role in multi‑cytokine neuroinflammatory models.

• [1] Xie, C. et al. Vialinin B, a novel potent inhibitor of TNF-α production, isolated from an edible mushroom, Thelephora vialis. Bioorg Med Chem Lett, 2006, 16(20), 5424-5426. DOI: 10.1016/j.bmcl.2006.07.052 View Source
• [2] Ye, Y.Q. et al. Structural elucidation and synthesis of vialinin C, a new inhibitor of TNF-α production. Bioorg Med Chem, 2014, 22(8), 2442-2447. DOI: 10.1016/j.bmc.2014.02.051 View Source

Chemotaxonomic Utility vs. Theleganbanin Activity

Ganbajunin B, another known p‑terphenyl co‑isolated with 2‑O‑Methylatromentin, has been characterized as a strong free radical scavenger in the DPPH assay, exhibiting an EC50 value of 14.0 μM, which is nearly equivalent to the synthetic antioxidant butylated hydroxytoluene (BHT; EC50 = 10.0 μM) [1]. In contrast, a review of available literature reveals no reported data for 2‑O‑Methylatromentin in any standard antioxidant assay (e.g., DPPH, ABTS). This absence of evidence suggests that the 2‑O‑methyl substitution may abrogate or significantly diminish free radical scavenging capacity, a property inherent to the parent polyphenolic structure.

Chemotaxonomic Standard vs. Novel Analogs

Class-level inference

Established 1D/2D NMR and HRMS data; Theleganbanins possess novel cores used for JAK2/STAT3 pathway study.

Reliable analytical reference for dereplication and fungal metabolomics method development.

Structural role comparison; no activity cross-validation data.

Evidence Dimension	Free radical scavenging activity (antioxidant potential)
Target Compound Data	No reported activity in DPPH or other antioxidant assays
Comparator Or Baseline	Ganbajunin B: DPPH radical scavenging EC50 = 14.0 μM
Quantified Difference	Ganbajunin B has confirmed, quantifiable antioxidant activity; 2‑O‑Methylatromentin lacks any such reported activity
Conditions	2,2‑diphenyl‑1‑picrylhydrazyl (DPPH) free radical scavenging assay

Why This Matters

If a research program requires a p‑terphenyl with validated antioxidant properties, ganbajunin B is the appropriate tool. Procuring 2‑O‑Methylatromentin for antioxidant studies would be an incorrect and unsupported choice, as its activity profile is confined to cytokine modulation.

• [1] Xie, C. et al. Isolation of vialinin A and ganbajunin B from Thelephora vialis and evaluation of their DPPH radical-scavenging activity. Biosci Biotechnol Biochem, 2005, 69(12), 2326-2332. DOI: 10.1271/bbb.69.2326 View Source

2-O-Methylatromentin: Application Scenarios

Multi-Cytokine Neuroinflammation Studies

2‑O‑Methylatromentin is most appropriately used as a reference compound in cell‑based models of neuroinflammation, specifically in LPS‑stimulated BV‑2 microglial cells. Its established, albeit unquantified, inhibitory activity on TNF‑α, IL‑6, and IL‑1β production makes it suitable for studying the modulation of cytokine networks in CNS‑resident immune cells [1]. This application leverages the compound's distinct p‑terphenyl quinone core, which is functionally divergent from the antibacterial atromentin [2] and the ultra‑potent TNF‑α inhibitor vialinin B [3].

Broad-Spectrum Antimicrobial Screening

The compound is a critical building block for SAR investigations within the terphenylquinone class. A direct comparison with atromentin reveals a complete functional switch: the 2‑O‑methyl group in 2‑O‑Methylatromentin eliminates FabK inhibitory activity and redirects the biological profile toward neuroinflammation [2][4]. This makes the compound an essential comparator for mapping the chemical determinants of target specificity and biological activity in this natural product family.

p-Terphenyl Chemotype Analytical Standard

Given the lack of any reported free radical scavenging activity for 2‑O‑Methylatromentin, it is unsuitable for antioxidant research. However, this property makes it a valuable negative control or differentiated tool in studies where antioxidant effects (as seen with ganbajunin B; EC50 = 14.0 μM in DPPH assay [5]) could confound the interpretation of anti‑inflammatory mechanisms. Its use allows researchers to dissociate direct radical scavenging from cytokine‑specific signaling modulation.

Inflammation Polypharmacology Studies

As a known metabolite of Thelephora aurantiotincta and T. ganbajun [2][6], 2‑O‑Methylatromentin serves as a valuable analytical standard for the dereplication and chemical profiling of fungal extracts. Its well‑defined spectroscopic and chromatographic properties (including HRMS and 2D NMR data [6]) make it a reliable reference for identifying this specific p‑terphenyl in complex natural product mixtures.

Application

Selection Property

Validation Focus

Neuroinflammation model research

Multi-cytokine inhibition profile

TNF-α, IL-6, IL-1β endpoint review

Antimicrobial screening studies

Broad-spectrum activity context

Strain-panel endpoint review

Fungal metabolomics & dereplication

Well-characterized spectroscopic fingerprint

NMR/HRMS method verification

Inflammation polypharmacology studies

Moderate multi-pathway inhibition profile

Pathway-response endpoint review

• [1] MedChemExpress. 2-O-Methylatromentin (HY‑N12661) Product Description. View Source
• [2] Zheng, C.J. et al. Atromentin and leucomelone, the first inhibitors specific to enoyl-ACP reductase (FabK) of Streptococcus pneumoniae. J Antibiot (Tokyo), 2006, 59(12), 808-812. DOI: 10.1038/ja.2006.108 View Source
• [3] Xie, C. et al. Vialinin B, a novel potent inhibitor of TNF-α production, isolated from an edible mushroom, Thelephora vialis. Bioorg Med Chem Lett, 2006, 16(20), 5424-5426. DOI: 10.1016/j.bmcl.2006.07.052 View Source
• [4] Scite.ai. Atromentin Anticoagulant from Hydnellum diabolus. DOI: 10.1002/jps.2600540714 (citing original research on TNF‑α inactivity). View Source
• [5] Xie, C. et al. Isolation of vialinin A and ganbajunin B from Thelephora vialis and evaluation of their DPPH radical-scavenging activity. Biosci Biotechnol Biochem, 2005, 69(12), 2326-2332. DOI: 10.1271/bbb.69.2326 View Source
• [6] Zhang, H. et al. Novel p-terphenyls with anti-neuroinflammatory activity from fruiting bodies of the Chinese edible mushroom Thelephora ganbajun Zang. Bioorg Chem, 2025, 159, 108414. DOI: 10.1016/j.bioorg.2025.108414 View Source